![molecular formula C4H7N3OS B2689077 2-(5-Amino-1,3,4-thiadiazol-2-yl)ethan-1-ol CAS No. 904073-32-1](/img/structure/B2689077.png)
2-(5-Amino-1,3,4-thiadiazol-2-yl)ethan-1-ol
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Overview
Description
“2-(5-Amino-1,3,4-thiadiazol-2-yl)ethan-1-ol” is a derivative of thiadiazole . Thiadiazole derivatives have been the subject of considerable interest for designing new antitumor agents . They have the ability to disrupt processes related to DNA replication, which permits them to inhibit replication of both bacterial and cancer cells .
Synthesis Analysis
The synthesis of “2-(5-Amino-1,3,4-thiadiazol-2-yl)ethan-1-ol” derivatives can be achieved efficiently in three steps in high isolated yields from amines, 2-chloroacetyl chloride, hydrazinecarbothioamide, and carbon disulfide .Molecular Structure Analysis
The molecular structure of “2-(5-Amino-1,3,4-thiadiazol-2-yl)ethan-1-ol” was confirmed by X-ray single crystal diffraction analysis .Chemical Reactions Analysis
“2-(5-Amino-1,3,4-thiadiazol-2-yl)ethan-1-ol” can form charge transfer complexes with 2,3-dichloro-5,6-dicyano-p-benzoquinone, p-chloranil, o-chloranil, p-bromanil and chloranilic acid .Physical And Chemical Properties Analysis
The physical and chemical properties of “2-(5-Amino-1,3,4-thiadiazol-2-yl)ethan-1-ol” include a melting point of 188–190°C, and an IR (KBr) of 3356, 3312, 3048, 2960, 1686, 1620, 1608 cm−1 .Scientific Research Applications
Urease Inhibitor
The compound has been used in the design and synthesis of novel 2-((5-amino-1,3,4-thiadiazol-2-yl)thio)-N-arylacetamide derivatives, which have been evaluated for their urease inhibitor activities . The urease enzyme is essential for the colonization of Helicobacter pylori in gastric mucosa, and inhibiting this enzyme is an efficient way for the treatment of infections caused by this bacterium .
Antifungal Agent
A series of novel 1,3,4-thiadiazole derivatives of glucosides were synthesized by the starting materials d-glucose and 5-amino-1,3,4-thiadiazole-2-thiol. The results of bioactivities showed that some of the target compounds exhibited good antifungal activities . Especially, compounds 4i showed higher bioactivities against Phytophthora infestans .
Antibacterial Agent
The target compounds exhibited moderate to poor antibacterial activities against Xanthomonas oryzae p v. oryzae (Xoo), Xanthomonas campestris p v. citri (Xcc) .
Anti-inflammatory Agent
1,3,4-Thiadiazole moiety has various biological activities including anti-inflammatory .
Anticancer Agent
1,3,4-Thiadiazole moiety has various biological activities including anticancer .
Antidiabetic Agent
1,3,4-Thiadiazole moiety has various biological activities including antidiabetic .
Antihypertensive Agent
1,3,4-Thiadiazole moiety has various biological activities including antihypertensive .
Antiviral Agent
1,3,4-Thiadiazole moiety has various biological activities including antiviral .
Mechanism of Action
Target of Action
The primary target of 2-(5-Amino-1,3,4-thiadiazol-2-yl)ethan-1-ol is the enzyme urease . Urease is a nickel-containing enzyme that belongs to the amidohydrolases and phosphotriesterase enzyme family . It catalyzes the conversion of urea to ammonia and carbon dioxide . This enzyme is found in several cells, including bacteria, fungi, algae, and some plant cells .
Mode of Action
2-(5-Amino-1,3,4-thiadiazol-2-yl)ethan-1-ol interacts with the active site of the urease enzyme, inhibiting its activity . The molecular docking simulation results indicate that this compound could interact well with the active site of the urease enzyme .
Biochemical Pathways
The inhibition of urease by 2-(5-Amino-1,3,4-thiadiazol-2-yl)ethan-1-ol affects the urea cycle, a series of biochemical reactions that produce ammonia from urea . This inhibition leads to a decrease in the production of ammonia, which in turn affects the pH balance within the cells .
Result of Action
The inhibition of urease by 2-(5-Amino-1,3,4-thiadiazol-2-yl)ethan-1-ol results in a decrease in the production of ammonia . This can have a significant impact on cells that rely on the urea cycle for the regulation of pH, such as Helicobacter pylori, a bacterium that colonizes the human stomach and causes gastrointestinal infection .
properties
IUPAC Name |
2-(5-amino-1,3,4-thiadiazol-2-yl)ethanol |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H7N3OS/c5-4-7-6-3(9-4)1-2-8/h8H,1-2H2,(H2,5,7) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RBFBXGMHLCTYDB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C(CO)C1=NN=C(S1)N |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H7N3OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
145.19 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-(5-Amino-1,3,4-thiadiazol-2-yl)ethan-1-ol | |
CAS RN |
904073-32-1 |
Source
|
Record name | 2-(5-amino-1,3,4-thiadiazol-2-yl)ethan-1-ol | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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